N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylpropane-1-sulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-methylpropane-1-sulfonamide
• InChI: InChI=1S/C20H32N2O4S/c1-14(2)9-10-22-17-8-7-16(21-27(24,25)12-15(3)4)11-18(17)26-13-20(5,6)19(22)23/h7-8,11,14-15,21H,9-10,12-13H2,1-6H3
• InChI Key: FAQLHYBOLWCNFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)NS(=O)(=O)CC(C)C)OCC(C1=O)(C)C
• Molecular Formula: C20H32N2O4S
• Molecular Weight: 396.5 g/mol
• CAS No.: 922022-50-2

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methylpropane-1-sulfonamide is a useful research compound. Its molecular formula is C20H32N2O4S and its molecular weight is 396.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Research shows the development of novel heterocyclic compounds involving oxazepine derivatives. For instance, Almansour et al. (2016) synthesized benzimidazole-tethered oxazepine hybrids, showcasing the potential for creating diverse molecular structures that incorporate oxazepine units (Almansour et al., 2016).
• Similar efforts were made by Ukhin et al. (2011), who worked on a new polycyclic system containing the 1,4-benzodiazepine and isoindolinone fragments, indicating the flexibility of oxazepine derivatives in forming complex molecular architectures (Ukhin et al., 2011).

Chemical Properties and Reactivity

• The study by Sapegin et al. (2018) highlighted the role of primary sulfonamide groups in enabling the construction of [1,4]oxazepine rings, as well as their application as enzyme inhibitors. This demonstrates the reactivity and potential biological applications of oxazepine-based sulfonamides (Sapegin et al., 2018).

Biological Applications

• Shaabani et al. (2010) developed a novel synthesis method for tetrahydrobenzo[b][1,4]oxazepine derivatives. These compounds show potential in pharmaceutical research, particularly for their structure and possible biological activity (Shaabani et al., 2010).
• Babu et al. (2013) synthesized tetrahydrobenzo[b]thiophene derivatives with potential antimicrobial activities, illustrating the therapeutic potential of oxazepine-related compounds in combating infections (Babu et al., 2013).